2-[(2-fluorobenzyl)oxy]benzaldehyde oxime

• IUPAC Name: (NE)-N-[[2-[(2-fluorophenyl)methoxy]phenyl]methylidene]hydroxylamine
• InChI: InChI=1S/C14H12FNO2/c15-13-7-3-1-6-12(13)10-18-14-8-4-2-5-11(14)9-16-17/h1-9,17H,10H2/b16-9+
• InChI Key: NVNWFMDMGZSJLR-CXUHLZMHSA-N
• Canonical SMILES: C1=CC=C(C(=C1)COC2=CC=CC=C2C=NO)F
• Isomeric SMILES: C1=CC=C(C(=C1)COC2=CC=CC=C2/C=N/O)F
• Molecular Formula: C14H12FNO2
• Molecular Weight: 245.25 g/mol

Description

2-[(2-fluorobenzyl)oxy]benzaldehyde oxime is an organic compound that features a benzaldehyde moiety substituted with a fluorobenzyl group and an oxime functional group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(2-fluorobenzyl)oxy]benzaldehyde oxime typically involves the following steps:

Formation of 2-[(2-fluorobenzyl)oxy]benzaldehyde: This intermediate can be synthesized by reacting 2-fluorobenzyl alcohol with 2-hydroxybenzaldehyde in the presence of a suitable catalyst, such as an acid or base, under reflux conditions.

Conversion to Oxime: The aldehyde group in 2-[(2-fluorobenzyl)oxy]benzaldehyde is then converted to an oxime by reacting it with hydroxylamine hydrochloride in the presence of a base like sodium acetate or pyridine.

Industrial Production Methods

Industrial production methods for this compound would likely involve similar synthetic routes but on a larger scale, with optimizations for yield, purity, and cost-effectiveness. This might include the use of continuous flow reactors and automated systems to ensure consistent production quality.

Chemical Reactions Analysis

Types of Reactions

2-[(2-fluorobenzyl)oxy]benzaldehyde oxime can undergo various chemical reactions, including:

Oxidation: The oxime group can be oxidized to form nitrile oxides.

Reduction: The oxime group can be reduced to form amines.

Substitution: The fluorobenzyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions.

Major Products

Oxidation: Nitrile oxides.

Reduction: Amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-[(2-fluorobenzyl)oxy]benzaldehyde oxime has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as an intermediate in the preparation of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development due to its unique chemical structure.

Industry: Utilized in the synthesis of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-[(2-fluorobenzyl)oxy]benzaldehyde oxime depends on its specific application. In biological systems, it may interact with enzymes or receptors, altering their activity. The oxime group can form stable complexes with metal ions, which may be relevant in its biological activity. The fluorobenzyl group can enhance the compound’s lipophilicity, potentially improving its ability to cross cell membranes.

Comparison with Similar Compounds

Similar Compounds

• 2-[(2-chlorobenzyl)oxy]benzaldehyde oxime
• 2-[(2-bromobenzyl)oxy]benzaldehyde oxime
• 2-[(2-methylbenzyl)oxy]benzaldehyde oxime

Uniqueness

2-[(2-fluorobenzyl)oxy]benzaldehyde oxime is unique due to the presence of the fluorine atom, which can significantly influence its chemical reactivity and biological activity. Fluorine atoms can enhance the stability of the compound and improve its interactions with biological targets, making it a valuable compound for research and development.